Cas no 2548985-09-5 (2-tert-butyl-N-[4-(difluoromethoxy)phenyl]imidazo[1,2-b]pyridazine-6-carboxamide)

• Product Name: 2-tert-butyl-N-[4-(difluoromethoxy)phenyl]imidazo[1,2-b]pyridazine-6-carboxamide
• CAS No: 2548985-09-5
• MF: C₁₈H₁₈F₂N₄O₂
• MW: 360.357930660248
• CID: 5310836
• PubChem ID: 154830897
• Update Time: 2025-08-01

2-tert-butyl-N-[4-(difluoromethoxy)phenyl]imidazo[1,2-b]pyridazine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(Difluoromethoxy)phenyl]-2-(1,1-dimethylethyl)imidazo[1,2-b]pyridazine-6-carboxamide
• AKOS040730329
• 2548985-09-5
• 2-tert-butyl-N-[4-(difluoromethoxy)phenyl]imidazo[1,2-b]pyridazine-6-carboxamide
• F6789-2189

• Inchi： 1S/C18H18F2N4O2/c1-18(2,3)14-10-24-15(22-14)9-8-13(23-24)16(25)21-11-4-6-12(7-5-11)26-17(19)20/h4-10,17H,1-3H3,(H,21,25)
• InChI Key： RITAUXTZYCRYFU-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)NC(C1C=CC2=NC(=CN2N=1)C(C)(C)C)=O)F

Computed Properties

• Exact Mass: 360.13978215g/mol
• Monoisotopic Mass: 360.13978215g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 10.41±0.70(Predicted)

Additional information on 2-tert-butyl-N-[4-(difluoromethoxy)phenyl]imidazo[1,2-b]pyridazine-6-carboxamide

2-tert-butyl-N-[4-(difluoromethoxy)phenyl]imidazo[1,2-b]pyridazine-6-carboxamide

The compound 2548985-09-5, also known as 2-tert-butyl-N-[4-(difluoromethoxy)phenyl]imidazo[1,2-b]pyridazine-6-carboxamide, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of imidazo[1,2-b]pyridazines, which are known for their versatile pharmacological properties. The structure of this molecule incorporates a tert-butyl group, a difluoromethoxy substituent, and a carboxamide functional group, making it a complex yet intriguing compound for further research.

Recent studies have highlighted the importance of imidazo[1,2-b]pyridazines in drug discovery, particularly in the development of anticancer agents. The presence of the tert-butyl group in this compound suggests potential lipophilicity, which could enhance its bioavailability. Additionally, the difluoromethoxy substituent introduces electron-withdrawing effects, potentially influencing the molecule's electronic properties and reactivity. These structural features make 2548985-09-5 a promising candidate for exploring its role in inhibiting key enzymes or receptors associated with various diseases.

One of the most notable aspects of this compound is its ability to modulate biological pathways through its unique chemical architecture. For instance, the carboxamide group can participate in hydrogen bonding interactions, which are crucial for binding to target proteins. This feature has been leveraged in designing drugs that target specific molecular mechanisms involved in cancer progression. Recent research has demonstrated that imidazo[1,2-b]pyridazines can act as inhibitors of kinases and other enzymes critical for cell proliferation and survival.

The synthesis of 2548985-09-5 involves a series of intricate organic reactions, including coupling reactions and functional group transformations. The incorporation of the difluoromethoxy group requires precise control over reaction conditions to ensure high yields and purity. Such synthetic challenges highlight the need for advanced techniques in modern organic chemistry to produce this compound efficiently.

In terms of applications, this compound has shown promise in preclinical studies as a potential therapeutic agent. Its ability to inhibit specific targets makes it a valuable tool for understanding disease mechanisms and developing novel treatments. Furthermore, the structural flexibility of imidazo[1,2-b]pyridazines allows for further modification to optimize pharmacokinetic properties such as solubility and metabolic stability.

From an environmental perspective, understanding the fate and behavior of 2548985-09-5 in various ecosystems is essential for ensuring sustainable practices in pharmaceutical development. Studies on its degradation pathways and bioaccumulation potential are currently underway to assess its environmental impact comprehensively.

In conclusion, 2548985-09-5, or 2-tert-butyl-N-[4-(difluoromethoxy)phenyl]imidazo[1,2-b]pyridazine-6-carboxamide, represents a cutting-edge molecule with significant implications for drug discovery and development. Its unique structure and functional groups make it a focal point for ongoing research aimed at advancing therapeutic interventions across diverse disease areas.